2-[(1-ethyl-1H-benzimidazol-2-yl)methoxy]benzamide

• IUPAC Name: 2-[(1-ethylbenzimidazol-2-yl)methoxy]benzamide
• InChI: InChI=1S/C17H17N3O2/c1-2-20-14-9-5-4-8-13(14)19-16(20)11-22-15-10-6-3-7-12(15)17(18)21/h3-10H,2,11H2,1H3,(H2,18,21)
• InChI Key: WPUASUPYUMVIOA-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2N=C1COC3=CC=CC=C3C(=O)N
• Molecular Formula: C17H17N3O2
• Molecular Weight: 295.34 g/mol

Description

2-[(1-ethyl-1H-benzimidazol-2-yl)methoxy]benzamide is a chemical compound that is widely used in scientific research. It is a benzimidazole derivative that is known for its various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-[(1-ethyl-1H-benzimidazol-2-yl)methoxy]benzamide involves the inhibition of PARP. PARP is an enzyme that is involved in the repair of DNA damage. Inhibition of PARP leads to the accumulation of DNA damage, which can lead to cell death. PARP inhibitors have been shown to be particularly effective in tumors with defects in DNA repair pathways, such as those with mutations in the BRCA genes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[(1-ethyl-1H-benzimidazol-2-yl)methoxy]benzamide are primarily related to its inhibition of PARP. PARP inhibitors have been shown to be effective in the treatment of cancer, particularly in tumors with defects in DNA repair pathways. In addition, PARP inhibitors have been shown to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(1-ethyl-1H-benzimidazol-2-yl)methoxy]benzamide in lab experiments include its potency as a PARP inhibitor and its ability to selectively target tumors with defects in DNA repair pathways. However, the limitations include its potential toxicity and the need for further research to determine its optimal dosage and administration.

Future Directions

There are several future directions for the use of 2-[(1-ethyl-1H-benzimidazol-2-yl)methoxy]benzamide in scientific research. These include:
1. Further investigation of its mechanism of action and its potential use in combination with other cancer therapies.
2. Development of more potent and selective PARP inhibitors.
3. Investigation of its potential use in the treatment of other diseases, such as inflammatory disorders and neurodegenerative diseases.
4. Development of more efficient and cost-effective synthesis methods.
5. Investigation of its potential use in combination with immunotherapies for cancer treatment.
Conclusion:
2-[(1-ethyl-1H-benzimidazol-2-yl)methoxy]benzamide is a chemical compound that is widely used in scientific research. Its potent inhibition of PARP makes it a promising candidate for the treatment of cancer and other diseases. Further research is needed to fully understand its mechanism of action and to determine its optimal dosage and administration. The development of more efficient synthesis methods and more potent and selective PARP inhibitors will also be important for its future use in scientific research.

Synthesis Methods

The synthesis of 2-[(1-ethyl-1H-benzimidazol-2-yl)methoxy]benzamide involves the reaction of 2-hydroxybenzamide with 1-ethyl-2-(chloromethyl)benzimidazole in the presence of a base. The reaction is carried out at room temperature and the product is obtained in good yield. The purity of the product can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

2-[(1-ethyl-1H-benzimidazol-2-yl)methoxy]benzamide is used in various scientific research applications. It is a potent inhibitor of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair. PARP inhibitors have been shown to be effective in the treatment of cancer, particularly in tumors with defects in DNA repair pathways. 2-[(1-ethyl-1H-benzimidazol-2-yl)methoxy]benzamide has also been used as a tool compound in the study of PARP inhibitors and their mechanism of action.